Cas no 2229215-07-8 (3-amino-3-(2-bromo-3-methoxyphenyl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(2-bromo-3-methoxyphenyl)cyclobutan-1-ol
• CAS No: 2229215-07-8
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 6061169
• PubChem ID: 165782842
• Update Time: 2025-07-02

3-amino-3-(2-bromo-3-methoxyphenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(2-bromo-3-methoxyphenyl)cyclobutan-1-ol
• EN300-1922499
• 2229215-07-8

• Inchi： 1S/C11H14BrNO2/c1-15-9-4-2-3-8(10(9)12)11(13)5-7(14)6-11/h2-4,7,14H,5-6,13H2,1H3
• InChI Key： RDVCWHFIWFTHST-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C1(CC(C1)O)N)OC

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-amino-3-(2-bromo-3-methoxyphenyl)cyclobutan-1-ol

Comprehensive Analysis of 3-amino-3-(2-bromo-3-methoxyphenyl)cyclobutan-1-ol (CAS No. 2229215-07-8)

The compound 3-amino-3-(2-bromo-3-methoxyphenyl)cyclobutan-1-ol (CAS No. 2229215-07-8) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and organic chemistry research. With its unique structural features, including a cyclobutane ring, a bromine substituent, and a methoxy group, this molecule serves as a versatile intermediate in the synthesis of complex bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting GPCRs (G-protein-coupled receptors) and kinase inhibitors, which are hot topics in modern medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds like 3-amino-3-(2-bromo-3-methoxyphenyl)cyclobutan-1-ol has surged due to their role in developing next-generation therapeutics. The presence of both amino and hydroxyl functional groups in its structure allows for diverse chemical modifications, making it a valuable scaffold for structure-activity relationship (SAR) studies. This aligns with the growing trend of fragment-based drug design (FBDD), a strategy frequently searched by researchers in AI-driven drug development platforms.

The synthetic routes for CAS No. 2229215-07-8 often involve palladium-catalyzed cross-coupling reactions or asymmetric hydrogenation, techniques widely discussed in green chemistry forums. Environmental sustainability is a critical concern, and optimizing these methods to reduce heavy metal catalysts or organic solvents is a recurring theme in scientific literature. Additionally, the compound’s chiral center raises questions about enantioselective synthesis, a topic frequently queried in academic search engines.

From an analytical perspective, 3-amino-3-(2-bromo-3-methoxyphenyl)cyclobutan-1-ol requires advanced characterization techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods are essential for confirming its purity and stereochemistry, which are crucial for reproducibility in preclinical studies. The compound’s logP and solubility profiles also make it a subject of interest in ADME (absorption, distribution, metabolism, excretion) research, a key focus area for pharmaceutical scientists.

Beyond drug development, CAS No. 2229215-07-8 has potential applications in material science, particularly in designing organic semiconductors or ligands for catalysis. Its electron-rich aromatic system and hydrogen-bonding capabilities could contribute to innovations in supramolecular chemistry, another trending topic in interdisciplinary research. As the scientific community continues to explore its properties, this compound exemplifies the convergence of medicinal chemistry, synthetic methodology, and materials innovation.